(2E)-4-[(3-acetylphenyl)amino]-4-oxobut-2-enoic acid

• IUPAC Name: (E)-4-(3-acetylanilino)-4-oxobut-2-enoic acid
• InChI: InChI=1S/C12H11NO4/c1-8(14)9-3-2-4-10(7-9)13-11(15)5-6-12(16)17/h2-7H,1H3,(H,13,15)(H,16,17)/b6-5+
• InChI Key: YYXORIWGLJYIAI-AATRIKPKSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)C=CC(=O)O
• Isomeric SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)/C=C/C(=O)O
• Molecular Formula: C12H11NO4
• Molecular Weight: 233.22 g/mol

Description

(2E)-4-[(3-acetylphenyl)amino]-4-oxobut-2-enoic acid, also known as acetylphenylalanine, is an organic compound that is found in a variety of organisms, including humans. It is an important intermediate in the biosynthesis of various amino acids and is also known to be involved in the regulation of certain metabolic pathways. Acetylphenylalanine is an important building block for proteins, and is also used in the synthesis of other compounds.

Scientific Research Applications

Amino Acid Synthesis and Peptide Chemistry

• (2E)-4-[(3-acetylphenyl)amino]-4-oxobut-2-enoic acid can serve as a building block for synthesizing complex amino acids and peptides. . These amino acids play crucial roles in drug development and biological studies.

Click Chemistry and Surface Immobilization

• The compound finds applications in click chemistry, specifically the amino–yne click reaction . Researchers use this reaction for surface immobilization, where they attach molecules to surfaces (such as nanoparticles or substrates) with high precision. .

Enzymatic Biocatalysis

• Researchers have developed efficient biocatalytic routes to produce 3-amino-2-hydroxy acetophenone using enzymes and supersaturated substrates. This compound has applications in pharmaceutical synthesis and natural product chemistry. .